![molecular formula C11H7F3O3 B1528011 Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate CAS No. 1407521-92-9](/img/structure/B1528011.png)
Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate
Overview
Description
The trifluoromethyl group is a functional group that has the formula -CF3 . It’s derived from the methyl group (which has the formula -CH3) by replacing each hydrogen atom with a fluorine atom . Compounds with this group are a subclass of the organofluorines .
Synthesis Analysis
Various methods exist to introduce this functionality. Carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride . Another route to trifluoromethyl aromatics is the reaction of aryl iodides with trifluoromethyl copper .
Molecular Structure Analysis
The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine .
Physical And Chemical Properties Analysis
The trifluoromethyl group has unique physicochemical features . For example, both trifluoromethyl- and methyl-groups are expected to increase the lipophilicity of an organic molecule .
Scientific Research Applications
Synthetic Methodologies
Mix-and-Heat Benzylation of Alcohols
A bench-stable pyridinium salt has been developed to convert alcohols into benzyl ethers upon warming, demonstrating a broad application in synthesizing benzylated alcohols in good to excellent yield. This methodology might be applicable for derivatives of Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate under similar conditions (Poon & Dudley, 2006).
Orthogonal Synthesis Using Artificial Intelligence
The application of artificial intelligence in discovering synthetic routes has led to efficient assembly of bioactive benzofurans, demonstrating the potential for innovative synthesis of Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate derivatives for pharmacological exploration (Takabatake et al., 2020).
Potential Pharmacological Applications
Antimicrobial Activity of Benzodifuran Derivatives
Amide derivatives of benzodifuran-2-carboxylic acid, synthesized from resorcinol, have been evaluated for antimicrobial activity. This suggests potential antimicrobial applications for structurally related compounds, including Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate derivatives (Soni & Soman, 2014).
Synthesis of Benzofurans for Natural Product Preparation
A novel synthesis of benzofurans via intramolecular cyclization has been developed, offering a pathway to natural products of the genus Calea. This method could potentially be adapted for the synthesis of Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate-based natural product analogs (Cruz & Tamariz, 2005).
Mechanism of Action
Mode of Action
Without specific studies, it’s challenging to determine the exact mode of action of “Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate”. The trifluoromethyl group is known to improve drug potency towards certain enzymes by lowering the pka of the compound and enabling key hydrogen bonding interactions with the protein .
Biochemical Pathways
Compounds with trifluoromethyl groups have been shown to affect various biochemical pathways, depending on their specific targets .
Pharmacokinetics
The trifluoromethyl group is known to enhance the lipophilicity of compounds, which could potentially improve their absorption and distribution in the body .
Result of Action
The trifluoromethyl group is known to enhance the potency of compounds towards certain enzymes, which could result in altered enzyme activity and downstream cellular effects .
Future Directions
properties
IUPAC Name |
methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7F3O3/c1-16-10(15)8-5-6-3-2-4-7(9(6)17-8)11(12,13)14/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVUFZMFPNFQKNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(O1)C(=CC=C2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7F3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101174934 | |
Record name | 2-Benzofurancarboxylic acid, 7-(trifluoromethyl)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101174934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1407521-92-9 | |
Record name | 2-Benzofurancarboxylic acid, 7-(trifluoromethyl)-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1407521-92-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Benzofurancarboxylic acid, 7-(trifluoromethyl)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101174934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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